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Compound of Interest

Compound Name: (Rac)-TBAJ-876

Cat. No.: B15567515 Get Quote

An In-depth Technical Guide to (Rac)-TBAJ-876

Introduction
(Rac)-TBAJ-876 is the racemic mixture of TBAJ-876, a next-generation diarylquinoline

antibiotic currently under investigation for the treatment of tuberculosis (TB), including multi-

drug resistant strains.[1][2][3][4] As an analog of bedaquiline, the first diarylquinoline anti-TB

drug, TBAJ-876 exhibits potent bactericidal activity against Mycobacterium tuberculosis.[1][3][5]

It belongs to the same class of drugs as bedaquiline and is being explored for its potential to

offer a more effective and safer treatment regimen.[6][7] Preclinical and early clinical studies

suggest that TBAJ-876 has improved pharmacological properties compared to its predecessor.

[6][7] This document provides a comprehensive overview of the chemical structure, mechanism

of action, and available technical data for (Rac)-TBAJ-876.

Chemical Structure and Properties
(Rac)-TBAJ-876 is a racemate, meaning it is composed of an equal mixture of enantiomers.[2]

[4] The chemical formula for TBAJ-876 is C₃₁H₃₇BrN₄O₇, with a monoisotopic mass of

656.184563 Da and an average mass of 657.562 Da.[4][8]

Molecular Structure:
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TBAJ-876 targets the F₁F₀-ATP synthase in Mycobacterium tuberculosis, an essential enzyme

for energy production in the bacterium.[5][9][10] The mechanism of action involves a dual-

binding inhibition of the F-ATP synthase:

Binding to the c-subunit: TBAJ-876 binds to the c-subunit of the F₀ rotor ring, which

physically obstructs the rotation of the ring and halts proton translocation, a critical step in

ATP synthesis.[9][10]

Binding to the ε-subunit: The compound also binds to the ε-subunit, which is responsible for

coupling the rotation of the c-ring to the catalytic activity of the F₁ headpiece where ATP is

synthesized.[9][10][11] This interaction further disrupts the enzyme's function.

This dual-targeting mechanism leads to a potent inhibition of ATP synthesis, resulting in

bactericidal activity against M. tuberculosis.[9][10] Unlike bedaquiline, TBAJ-876 does not

appear to possess significant uncoupler activity, suggesting this is not essential for its

bactericidal effects.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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